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Compound of Interest

Compound Name: Biotin-PEG3-aldehyde

Cat. No.: B12427551

Biotin-PEG3-aldehyde: A Technical Guide for
Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties,
specifications, and applications of Biotin-PEG3-aldehyde, a key reagent for researchers,
scientists, and drug development professionals. This document outlines its utility in
bioconjugation, particularly in the labeling of biomolecules and the synthesis of antibody-drug
conjugates (ADCs).

Core Chemical Properties and Specifications

Biotin-PEG3-aldehyde is a versatile biotinylation reagent that features a terminal aldehyde
group reactive towards primary amines, hydrazides, and aminooxy groups. The polyethylene
glycol (PEG) spacer arm enhances solubility and reduces steric hindrance, making the biotin
moiety readily accessible for interaction with avidin or streptavidin.

Structural and Physical Characteristics
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Property Specification Source(s)
Molecular Formula C26H38N40O7S [1112][3]
Molecular Weight ~550.67 g/mol [1][4]
White to off-white solid or
Appearance . .
viscous oll
Purity >90-95%
CAS Number 889443-90-7

Solubility and Storage

Property Specification Source(s)

Soluble in water, DMSO, DMF,

Solubilit
y DCM, and acetonitrile

Storage Conditions Store at -20°C, desiccated

Experimental Protocols and Applications

Biotin-PEG3-aldehyde is primarily utilized for the covalent attachment of biotin to
biomolecules, a process known as biotinylation. This enables the detection, purification, and
immobilization of the target molecule.

General Protocol for Biotinylation of Amine-Containing
Molecules (e.g., Proteins)

This protocol outlines the fundamental steps for labeling proteins with Biotin-PEG3-aldehyde
via reductive amination.

Materials:
o Biotin-PEG3-aldehyde

» Amine-containing protein (e.g., antibody)
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Reaction Buffer: Amine-free buffer, pH 5.0-6.5 (e.g., MES or HEPES buffer)

Reducing agent (e.g., Sodium cyanoborohydride (NaCNBHs) or Sodium
triacetoxyborohydride (STAB))

Quenching solution (e.g., Tris or glycine buffer)

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

Protein Preparation: Dissolve the protein in the Reaction Buffer to a concentration of 2-10
mg/mL. Ensure the buffer is free of primary amines, which will compete with the labeling
reaction.

Reagent Preparation: Prepare a stock solution of Biotin-PEG3-aldehyde in an appropriate
solvent (e.g., DMSO or DMF).

Reaction: Add a 5- to 10-fold molar excess of Biotin-PEG3-aldehyde to the protein solution.
The aldehyde group reacts with the primary amines on the protein to form an intermediate
Schiff base.

Reduction: Add a reducing agent (e.g., 20 mM NaCNBHs3) to the reaction mixture. This
reduces the Schiff base to form a stable secondary amine bond.

Incubation: Allow the reaction to proceed for 2-4 hours at room temperature or overnight at
4°C with gentle agitation.

Quenching: Stop the reaction by adding a quenching solution to consume any unreacted
aldehyde.

Purification: Remove excess, unreacted Biotin-PEG3-aldehyde and byproducts from the
biotinylated protein using size-exclusion chromatography, dialysis, or spin filtration.

Protocol for Cell Surface Protein Labeling

This protocol describes the biotinylation of proteins on the surface of living cells.
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Materials:

Adherent or suspension cells

Ice-cold Phosphate-Buffered Saline (PBS), pH 7.4-8.0

Biotin-PEG3-aldehyde

Quenching Buffer (e.g., 100 mM glycine in PBS)
Procedure:

o Cell Preparation: Wash the cells three times with ice-cold PBS to remove any amine-
containing culture medium.

o Labeling: Resuspend or cover the cells with a freshly prepared solution of Biotin-PEG3-
aldehyde in ice-cold PBS (final concentration typically 1-5 mM).

 Incubation: Incubate the cells on ice for 30 minutes to prevent internalization of the biotin
reagent.

e Quenching: Aspirate the labeling solution and wash the cells three times with ice-cold
Quenching Buffer to stop the reaction and remove excess reagent.

o Downstream Processing: The biotin-labeled cells can now be lysed for subsequent analysis,
such as affinity purification of the labeled proteins using streptavidin beads.

Visualizing Workflows and Chemical Reactions

The following diagrams illustrate the key experimental workflows and chemical principles
involved in the use of Biotin-PEG3-aldehyde.
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General Bioconjugation Workflow
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General Bioconjugation Workflow
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Cell Surface Protein Labeling Workflow
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Cell Surface Protein Labeling Workflow
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Chemical Reactions of Biotin-PEG3-aldehyde
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Chemical Reactions of Biotin-PEG3-aldehyde

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. Biotin PEG aldehyde [nanocs.net]

¢ 2. Biotin-PEG3-aldehyde - Creative Biolabs [creative-biolabs.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12427551?utm_src=pdf-body-img
https://www.benchchem.com/product/b12427551?utm_src=pdf-body
https://www.benchchem.com/product/b12427551?utm_src=pdf-custom-synthesis
https://www.nanocs.net/Biotin-PEG-aldehyde-5k.htm
https://www.creative-biolabs.com/adc/biotin-peg3-aldehyde-5420.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 3. apexbt.com [apexbt.com]
¢ 4. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Biotin-PEG3-aldehyde chemical properties and
specifications]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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